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Skin Sensitization Testing Methods

To evaluate a chemical like 3-octanol, researchers typically rely on a combination of animal, human, and

non-animal methods. The table below summarizes the key established tests.

Test Method Species/System What is Measured?
Key Outcome / Positive
Result Criteria

Guinea Pig
Maximization Test
(GPMT) [1]

Guinea Pig Challenge-induced dermal

hypersensitivity reactions.

≥ 30% response rate in

test animals [1].

Buehler Test [1] Guinea Pig Challenge-induced dermal
hypersensitivity reactions.

≥ 15% response rate in
test animals [1].

Local Lymph Node
Assay (LLNA) [1]

Mouse Lymphocyte proliferation in
lymph nodes.

Stimulation Index (SI) ≥
3; EC3 value estimates

potency [1].

Human Predictive
Patch Tests (HPPT)
[2]

Human Elicitation of an allergic

response after repeated
exposure.

Positive skin reaction

upon challenge after
induction [2].
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Test Method Species/System What is Measured?
Key Outcome / Positive
Result Criteria

Direct Peptide
Reactivity Assay
(DPRA) [3]

In chemico Peptide binding (Key Event

1 in the AOP).

Peptide depletion above

a defined threshold [3].

KeratinoSens [3] In vitro (cell-
based)

Keratinocyte activation (Key
Event 2 in the AOP).

Activation of the Nrf2
antioxidant response

pathway [3].

h-CLAT [3] In vitro (cell-

based)

Dendritic cell activation

(Key Event 3 in the AOP).

Changes in cell surface

markers (e.g., CD86,
CD54) [3].

Integrated Strategies and Data Sources

Modern safety assessment often uses Defined Approaches (DAs) that integrate multiple sources of non-

animal data. For skin sensitization, the Adverse Outcome Pathway (AOP) provides the conceptual

framework for these strategies [3]. The diagram below illustrates this pathway and how different tests

correspond to its key events.
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Key Event 1: Molecular Initiating Event

Key Event 2: Keratinocyte Response

Key Event 3: Dendritic Cell Activation

Key Event 4: T-cell Response

Covalent Binding
to Skin Proteins

Keratinocyte
Activation

Dendritic Cell
Activation

Proliferation of
Antigen-Specific T-cells

Adverse Outcome:
Allergic Contact Dermatitis

DPRA
(In chemico)

KeratinoSens
(In vitro)

h-CLAT
(In vitro)

LLNA
(Animal Test)

Click to download full resolution via product page

To find specific data on 3-octanol, you can consult these key resources:

HPPT Database: A publicly available database of 2277 human predictive patch tests for 1366 unique
substances serves as a crucial resource for human reference data [2].

Integrated Testing Strategies (ITS): Machine learning models, such as Support Vector Machines
(SVM), that combine data from the DPRA, KeratinoSens, and h-CLAT assays have shown high

accuracy (89-96%) in predicting skin sensitization hazard [3].
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The "2 out of 3" Defined Approach: This simple DA predicts a substance as a sensitizer if it

produces positive results in at least two of the three key in vitro assays (DPRA, KeratinoSens, h-
CLAT) [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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